(5-chloropyridin-2-yl)pyridin-2-ylamine

• CAS No.: 135056-04-1
• Molecular Formula: C10H8ClN3
• Molecular Weight: 206
• Synonyms: (5-chloropyridin-2-yl)pyridin-2-ylamine

Description

(5-Chloropyridin-2-yl)pyridin-2-ylamine is a bipyridine derivative featuring a chlorine atom at the 5-position of one pyridine ring and an amine group at the 2-position of the adjacent pyridine.

Comparison with Similar Compounds

Substituent Effects on Pyridine Derivatives

The compound’s properties and applications can be inferred by comparing it to pyridin-2-ylamine analogs with varying substituents:

Compound Name	Substituent Position/Type	Key Features	Reference
4-Chloropyridin-2-ylamine	Cl at 4-position	Electron-withdrawing Cl alters electronic density; used in ligand synthesis
6-Methoxypyridin-2-ylamine	OMe at 6-position	Electron-donating OMe increases solubility; common in drug intermediates
5-Iodopyridin-3-ylamine	I at 5-position, amine at 3	Bulky iodine affects steric interactions; used in radiolabeling
5-(Chloromethyl)pyridin-2-ylamine	Cl-CH2 at 5-position	Reactive chloromethyl group enables alkylation or cross-coupling

Key Observations :

• Chlorine vs. Methoxy : Chlorine’s electron-withdrawing nature enhances electrophilic reactivity, whereas methoxy groups improve solubility but reduce electrophilicity .
• Halogen Size : Iodine (bulkier than Cl) introduces steric hindrance, limiting binding to compact active sites .
• Positional Effects : Amine placement (2- vs. 3-position) alters hydrogen-bonding capabilities and molecular polarity.

Comparison with Pyrimidine Analogs

Pyrimidine-based analogs, such as 5-chloro-N-cyclopropylpyrimidin-2-amine , share functional similarities but differ in ring structure:

• Pyridine vs.
• Cyclopropane Substitution : The cyclopropyl group in pyrimidine analogs (e.g., 1-(5-Chloropyrimidin-2-yl)cyclopropanamine ) introduces conformational rigidity, improving metabolic stability .